2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide

• IUPAC Name: 2-(1-benzyl-3-oxopiperazin-2-yl)-N-[2-(2H-triazol-4-ylsulfanyl)ethyl]acetamide
• InChI: InChI=1S/C17H22N6O2S/c24-15(18-7-9-26-16-11-20-22-21-16)10-14-17(25)19-6-8-23(14)12-13-4-2-1-3-5-13/h1-5,11,14H,6-10,12H2,(H,18,24)(H,19,25)(H,20,21,22)
• InChI Key: ADJHBHVKSURMNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NCCSC2=NNN=C2)CC3=CC=CC=C3
• Molecular Formula: C17H22N6O2S
• Molecular Weight: 374.5 g/mol

Description

2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide involves the inhibition of DNA synthesis and cell proliferation in cancer cells. This compound has been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9. Additionally, this compound has been shown to inhibit bacterial growth through the disruption of cell wall synthesis.
Biochemical and Physiological Effects:
2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide has been shown to exhibit several biochemical and physiological effects. This compound has been shown to induce the accumulation of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and apoptosis. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide in laboratory experiments is its potent antitumor and antibacterial activity. This compound has been shown to exhibit high potency against several types of cancer cells and bacteria, making it a promising candidate for further research. However, one of the limitations of using this compound in laboratory experiments is its potential toxicity and side effects. Further research is needed to determine the optimal dosage and administration method for this compound.

Future Directions

There are several future directions for research on 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide. One area of research is the development of novel derivatives of this compound with improved potency and selectivity against cancer cells and bacteria. Additionally, further research is needed to determine the optimal dosage and administration method for this compound in clinical trials. Finally, research is needed to determine the potential side effects and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide involves the condensation of benzylpiperazine with 2-(1H-1,2,3-triazol-5-ylthio)acetic acid, followed by the acetylation of the resulting product with acetic anhydride. This synthesis method has been reported in several scientific studies and has been optimized for high yield and purity.

Scientific Research Applications

2-(1-benzyl-3-oxo-2-piperazinyl)-N-[2-(1H-1,2,3-triazol-5-ylthio)ethyl]acetamide has been studied extensively for its potential applications in medicinal chemistry. This compound has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.